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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Cerium-139 (13°Ce) in quantitative Single Photon Emission Computed Tomography
(SPECT). This document outlines the necessary steps for accurate quantification of 13°Ce
distribution in preclinical and research settings, covering system calibration, phantom imaging,
and data analysis workflows.

Introduction to Quantitative SPECT with Cerium-139

Cerium-139 is a radionuclide with promising characteristics for quantitative SPECT imaging. Its
long half-life of 137.64 days simplifies logistics for extended studies and allows for its use as a
reliable calibration source.[1] The principal gamma emission at 165.86 keV is well-suited for
standard gamma cameras.[2]

Quantitative SPECT (gSPECT) aims to determine the absolute concentration of a radionuclide
in a specific volume of interest (VOI), which is crucial for applications such as:
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» Pharmacokinetics: Measuring the uptake, distribution, and elimination of 13°Ce-labeled
compounds.

» Receptor Occupancy Studies: Quantifying the binding of a radiolabeled ligand to its target.
o Dosimetry: Calculating the absorbed radiation dose in different organs or tissues.

Achieving accurate quantification requires meticulous attention to system calibration, data
acquisition parameters, and image reconstruction techniques that correct for physical
degrading factors like photon attenuation and scatter.

Key Characteristics of Cerium-139

A summary of the relevant physical properties of Cerium-139 is provided in the table below.

Property Value

Half-life 137.641 days[1][2]

Primary Gamma Ray Energy 165.86 keV|[2]

Gamma Ray Yield 80%|2]

Decay Mode Electron Capture (100%)[2]

Experimental Protocols

Objective: To determine the calibration factor (CF), also known as sensitivity, that converts
reconstructed counts per second (cps) to activity concentration (e.g., Bq/mL). This factor is
specific to the gamma camera, collimator, and acquisition/reconstruction parameters.

Materials:
e SPECT/CT scanner

» Calibrated 3°Ce point source or a uniformly filled cylindrical phantom with a known activity
concentration.

¢ Radionuclide dose calibrator traceable to a national standard.
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Procedure:
o Activity Measurement:

o Accurately measure the activity of the 13°Ce solution using a calibrated dose calibrator
before filling the phantom.

o If using a commercial point source, ensure its calibration is current.

o Phantom Preparation (if applicable):
o Fill a cylindrical phantom (e.g., 20 cm diameter) with a uniform solution of 13°Ce in water.
o Ensure thorough mixing to achieve a homogeneous activity distribution.

o SPECT/CT Acquisition:

o Energy Window: Set a primary energy window centered at 166 keV. A 15-20% window
width (e.g., 154-178 keV) is a common starting point.

o Collimator: Use a Low-Energy High-Resolution (LEHR) or a Medium-Energy (ME)
collimator, depending on system specifications for this energy range.

o Acquisition Parameters:
= Matrix: 128x128
» Projections: 120 projections over 360°
» Time per projection: 20-30 seconds
o CT Acquisition: Perform a low-dose CT scan for attenuation correction.
» Image Reconstruction:

o Reconstruct the SPECT data using an iterative algorithm (e.g., OSEM) with corrections
for:

» Attenuation (using the CT-derived attenuation map)
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» Scatter (e.g., using the Triple Energy Window method)

» Collimator-detector response (resolution recovery)

o Data Analysis:

o Draw a large Volume of Interest (VOI) in the central region of the reconstructed uniform
phantom image, avoiding the edges to minimize partial volume effects.

o Determine the mean counts per voxel within the VOI.
o Convert the mean voxel count to counts per second per milliliter (cps/mL).
o Calculate the Calibration Factor (CF) using the following formula:

CF (cps/mL per Bg/mL) = Mean counts in VOI (cps/mL) / Known activity concentration
(Bg/mL)

Data Presentation:

Calibration Parameter Value

Radionuclide 139Ce

Energy Peak 166 keV

Energy Window e.g., 154-178 keV (20%)

Collimator e.g., LEHR

Reconstruction Algorithm e.g., OSEM 3D (10 subsets, 8 iterations)
Corrections Applied Attenuation, Scatter, Resolution Recovery
Calibration Factor (CF) [Calculated Value] cps/mL per Bg/mL

Objective: To assess the accuracy of SPECT quantification using a phantom with objects of
various sizes and known activity concentrations, simulating a scenario with heterogeneous
uptake.

Materials:
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SPECT/CT scanner

NEMA IEC Body Phantom or similar phantom with fillable spheres.

139Ce solution.

Radionuclide dose calibrator.

Procedure:
e Phantom Preparation:

o Prepare two 13°Ce solutions: one for the background compartment and one for the "hot"
spheres.

o Measure the activity concentration of each solution accurately.

o Fill the phantom's main compartment and the spheres with the respective solutions. A
typical sphere-to-background activity concentration ratio is 4:1 or higher.

o SPECT/CT Acquisition:

o Use the same acquisition and reconstruction parameters as established during the
calibration protocol (Protocol 3.1).

» Image Reconstruction:
o Reconstruct the data using the same fully corrected protocol.
e Data Analysis:
o Recovery Coefficient (RC):
» For each sphere, draw a VOI corresponding to its known physical volume.

= Measure the mean activity concentration within each VOI from the reconstructed
SPECT image.

» Calculate the Recovery Coefficient for each sphere:
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RC = Measured Activity Concentration / True Activity Concentration

o Contrast-to-Noise Ratio (CNR):

= Calculate the contrast and noise to assess image quality.

Data Presentation:

Sphere Diameter True Activity Measured Activity Recovery

(mm) (Bq/mL) (Bq/mL) Coefficient (RC)
10 [Value] [Value] [Value]

13 [Value] [Value] [Value]

17 [Value] [Value] [Value]

22 [Value] [Value] [Value]

28 [Value] [Value] [Value]

37 [Value] [Value] [Value]

Visualizations
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Caption: Workflow for SPECT System Calibration with Cerium-139.
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Caption: General Workflow for In-Vivo Quantitative SPECT with Cerium-139.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes & Protocols for Quantitative SPECT
Analysis with Cerium-139]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14706780/docs#application-notes-protocols-for-
guantitative-spect-analysis-with-cerium-139]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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